Cas no 159730-73-1 (6-Methyl-5-nitro-benzobthiophene-2-carboxylic acidethylester)
159730-73-1 structure
Product Name:6-Methyl-5-nitro-benzobthiophene-2-carboxylic acidethylester
CAS No:159730-73-1
MF:C12H11NO4S
MW:265.285042047501
CID:65530
PubChem ID:10706798
Update Time:2025-04-18
6-Methyl-5-nitro-benzobthiophene-2-carboxylic acidethylester Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-methyl-5-nitrobenzo[b]thiophene-2-carboxylate
- ethyl 6-methyl-5-nitro-1-benzothiophene-2-carboxylate
- AKOS015909655
- 159730-73-1
- SCHEMBL9050509
- DTXSID30443820
- 6-Methyl-5-nitro-benzobthiophene-2-carboxylic acidethylester
-
- Inchi: 1S/C12H11NO4S/c1-3-17-12(14)11-6-8-5-9(13(15)16)7(2)4-10(8)18-11/h4-6H,3H2,1-2H3
- InChI Key: KXVNMLGGASMUOZ-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=CC2C=C(C(C)=CC1=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 265.04100
- Monoisotopic Mass: 265.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 100Ų
Experimental Properties
- Density: 1.356
- Boiling Point: 409.608 °C at 760 mmHg
- Flash Point: 409.608 °C at 760 mmHg
- Refractive Index: 1.638
- PSA: 100.36000
- LogP: 3.81780
6-Methyl-5-nitro-benzobthiophene-2-carboxylic acidethylester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M240620-50mg |
6-Methyl-5-nitro-benzo[b]thiophene-2-carboxylic acidethylester |
159730-73-1 | 50mg |
$ 210.00 | 2022-06-04 | ||
| TRC | M240620-100mg |
6-Methyl-5-nitro-benzo[b]thiophene-2-carboxylic acidethylester |
159730-73-1 | 100mg |
$ 350.00 | 2022-06-04 | ||
| TRC | M240620-250mg |
6-Methyl-5-nitro-benzo[b]thiophene-2-carboxylic acidethylester |
159730-73-1 | 250mg |
$ 695.00 | 2022-06-04 |
6-Methyl-5-nitro-benzobthiophene-2-carboxylic acidethylester Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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